Cas no 98959-85-4 (Pyridine, 3,5-diethoxy-)

Pyridine, 3,5-diethoxy- structure
Pyridine, 3,5-diethoxy- structure
Product Name:Pyridine, 3,5-diethoxy-
CAS No:98959-85-4
MF:C9H13NO2
MW:167.205022573471
CID:802137
PubChem ID:18761967
Update Time:2025-04-19

Pyridine, 3,5-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3,5-diethoxy-
    • 3,5-DIETHOXYPYRIDINE
    • 3,5-Diaethoxy-pyridin
    • 3,5-diethoxy-pyridine
    • Pyridine,3,5-diethoxy
    • SCHEMBL3819558
    • AKOS006331660
    • FT-0740038
    • DTXSID40596053
    • 98959-85-4
    • Inchi: 1S/C9H13NO2/c1-3-11-8-5-9(12-4-2)7-10-6-8/h5-7H,3-4H2,1-2H3
    • InChI Key: KLTYMCNDQCBKKY-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=NC=C(C=1)OCC

Computed Properties

  • Exact Mass: 167.09500
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 1.87900
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